4-(4-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide

• IUPAC Name: 4-[4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanoylamino]benzamide
• InChI: InChI=1S/C22H24N4O6/c1-29-16-11-14(12-17(30-2)20(16)31-3)22-25-19(32-26-22)6-4-5-18(27)24-15-9-7-13(8-10-15)21(23)28/h7-12H,4-6H2,1-3H3,(H2,23,28)(H,24,27)
• InChI Key: IZQPTACQHDAFHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NOC(=N2)CCCC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C22H24N4O6
• Molecular Weight: 440.4 g/mol

Description

4-(4-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound has been synthesized using a variety of methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 4-(4-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide is not fully understood. However, it has been suggested that this compound may act by binding to zinc ions and inducing apoptosis in cancer cells. Additionally, this compound may act by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
4-(4-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide has been shown to have a variety of biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells and inhibit the production of inflammatory cytokines. Additionally, this compound has been shown to be a fluorescent probe for the detection of zinc ions in biological systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide in lab experiments is its potential use as a fluorescent probe for the detection of zinc ions. This compound has also shown promising results as an anti-cancer and anti-inflammatory agent. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 4-(4-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide. One future direction is the optimization of the synthesis method to produce higher yields of the compound. Another future direction is the study of the mechanism of action of this compound to better understand its potential applications. Additionally, further studies are needed to determine the potential toxicity and side effects of this compound in biological systems. Finally, this compound has shown potential as a fluorescent probe for the detection of zinc ions, and further studies are needed to determine its sensitivity and specificity in biological systems.

Synthesis Methods

The synthesis of 4-(4-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide has been achieved using a variety of methods, including the reaction of 4-aminobenzoic acid with 4-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanoyl chloride in the presence of a base. Another method involves the reaction of 4-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanoyl chloride with 4-aminobenzamide in the presence of a base. These methods have been optimized to produce high yields of the compound.

Scientific Research Applications

4-(4-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide has shown potential applications in various scientific research areas. One of the most promising applications is its use as a fluorescent probe for the detection of zinc ions in biological systems. This compound has also been studied for its potential use as an anti-cancer agent, as it has shown cytotoxic effects against cancer cell lines. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, as it has shown inhibitory effects on inflammatory cytokines.